Cas no 2095250-33-0 (3-(2-Phenylethyl)azetidine hydrochloride)

• Product Name: 3-(2-Phenylethyl)azetidine hydrochloride
• CAS No: 2095250-33-0
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5045399
• PubChem ID: 126844652
• Update Time: 2025-06-09

3-(2-Phenylethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylethyl)azetidine hydrochloride
• 3-(2-phenylethyl)azetidine;hydrochloride
• 3-(2-Phenylethyl)azetidine hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-2-4-10(5-3-1)6-7-11-8-12-9-11;/h1-5,11-12H,6-9H2;1H
• InChI Key： VLLUGCZJSXSXGM-UHFFFAOYSA-N
• SMILES： Cl.N1CC(CCC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 123
• Topological Polar Surface Area: 12

Additional information on 3-(2-Phenylethyl)azetidine hydrochloride

3-(2-Phenylethyl)azetidine Hydrochloride: A Comprehensive Overview

3-(2-Phenylethyl)azetidine hydrochloride (CAS No. 2095250-33-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of 3-(2-Phenylethyl)azetidine hydrochloride is composed of an azetidine ring, a four-membered nitrogen-containing heterocycle, substituted with a 2-phenylethyl group. The presence of the phenyl ring and the ethyl chain imparts specific physical and chemical properties to the molecule, making it an interesting candidate for various biological investigations.

In recent years, 3-(2-Phenylethyl)azetidine hydrochloride has been studied for its potential as a pharmacological agent. One of the key areas of research has been its interaction with neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are crucial for maintaining neural function and mood regulation.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-(2-Phenylethyl)azetidine hydrochloride on dopaminergic neurons. The researchers found that this compound exhibits neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 3-(2-Phenylethyl)azetidine hydrochloride could be a promising candidate for the development of new therapies for neurodegenerative diseases such as Parkinson's disease.

Beyond its potential in neurology, 3-(2-Phenylethyl)azetidine hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory effects make it a potential therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2-Phenylethyl)azetidine hydrochloride has also been a focus of recent research. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, its low toxicity and high selectivity for specific targets further enhance its potential as a therapeutic agent.

In the realm of drug discovery, 3-(2-Phenylethyl)azetidine hydrochloride has been used as a lead compound for the development of novel drugs. Its structural flexibility allows for modifications that can optimize its pharmacological properties. For instance, researchers have synthesized derivatives with enhanced potency and selectivity by introducing various functional groups to the phenyl ring or the azetidine ring.

The safety profile of 3-(2-Phenylethyl)azetidine hydrochloride is another important aspect that has been extensively studied. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(2-Phenylethyl)azetidine hydrochloride (CAS No. 2095250-33-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.